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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964

For Researchers, Scientists, and Drug Development Professionals

Abstract

Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside isolated from the fern
Onychium japonicum.[1][2][3] This technical guide provides a comprehensive overview of its
chemical properties, and to the extent publicly available, its biological context. Due to the
limited published research on this specific compound, this document focuses on its established
physicochemical characteristics and its botanical origin. While detailed experimental protocols
for its biological activity and signaling pathways are not extensively documented in accessible
literature, this guide furnishes the foundational knowledge necessary for researchers initiating
studies on this compound.

Chemical and Physical Properties

Onitin 2'-O-glucoside is classified as a sesquiterpenoid, a class of terpenes that are
structurally derived from three isoprene units. The addition of a glucose moiety via a glycosidic
bond significantly influences its solubility and potential bioavailability compared to its aglycone
form, onitin. The fundamental properties of Onitin 2'-O-glucoside are summarized in the table
below, compiled from publicly available databases and supplier information.
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Property Value Reference(s)
CAS Number 76947-60-9 (11131141
Molecular Formula C21H300s [1][4]
Molecular Weight 410.46 g/mol [1]
4-hydroxy-2,2,5,7-tetramethyl-
6-[2-[(2R,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihydroxy-6- [5]
(hydroxymethyl)oxan-2-
ylJoxyethyl]-3H-inden-1-one

Synonyms Onitin 2'-O-B-D-glucoside

Class Sesquiterpenoid Glycoside [1112][3]

Natural Source

Onychium japonicum (Thunb.)

Kunze

[1](21[3]

Powder (Appearance may vary

Appearance )

by supplier)

Soluble in DMSO, Pyridine,
Solubility Methanol, Ethanol, Chloroform,

Dichloromethane, Acetone.

[3][6]

Storage Conditions

Store at -20°C for long-term
stability. For solutions, aliquot
and store at -20°C for up to
two weeks. Allow to equilibrate
to room temperature before

use.

[4]16]

Botanical Source and Isolation
Botanical Information

Onitin 2'-O-glucoside is isolated from the herbs of Onychium japonicum, a fern belonging to

the Pteridaceae family.[1][2][3] This plant is native to temperate regions of East Asia, including

China and Japan. Phytochemical analyses of Onychium japonicum have revealed the
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presence of a diverse array of secondary metabolites, including flavonoids, alkaloids, saponins,
tannins, carotenoids, and various terpenoids and glycosides.[7]

General Isolation Principles

While the specific, detailed protocol for the original isolation of Onitin 2'-O-glucoside is not
readily available in current literature, a general workflow for the isolation of such compounds
from plant material can be described. This process typically involves solvent extraction,
fractionation, and chromatographic purification.
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General Workflow for Isolation of Onitin 2'-O-glucoside

Dried, powdered fronds of Onychium japonicum

'

Solvent Extraction
(e.g., Methanol or Ethanol)

i

Crude Extract

'

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

'

Polar and Non-polar Fractions

'

Column Chromatography
(e.g., Silica gel, Sephadex)

'

Purified Fractions

i

Preparative HPLC

Pure Onitin 2'-O-glucoside
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Caption: A generalized workflow for the isolation of natural products like Onitin 2'-O-

glucoside.

Structure Elucidation

The structure of Onitin 2'-O-glucoside was likely determined using a combination of
spectroscopic techniques. The process of structure elucidation for a novel natural product
generally follows a logical progression of analyses to determine its molecular formula,
connectivity, and stereochemistry.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15592964?utm_src=pdf-body
https://www.benchchem.com/product/b15592964?utm_src=pdf-body
https://www.benchchem.com/product/b15592964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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